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Abstract
(Chloromethyl)(4-chlorophenoxy)dimethylsilane is a bifunctional organosilane of significant

interest to the research and drug development communities. This molecule incorporates two

key reactive centers: a chloromethyl group, which serves as a versatile handle for nucleophilic

substitution and further molecular elaboration, and a silyl ether linkage, which can be

strategically employed in surface modification, as a protecting group, or as a core structural

element. This guide provides a comprehensive overview of its physicochemical properties, a

well-grounded, plausible synthetic route with a detailed experimental protocol, and an

exploration of its potential applications. The inherent reactivity and safety considerations, drawn

from extensive data on analogous chlorosilanes, are also discussed in detail to ensure safe

and effective utilization in a laboratory setting.
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(Chloromethyl)(4-chlorophenoxy)dimethylsilane is a specialized organosilane. While not

extensively cataloged in commercial databases, its properties can be reliably predicted based

on its constituent functional groups and data from closely related analogs.

Molecular Identity
The structural formula of (chloromethyl)(4-chlorophenoxy)dimethylsilane is C₉H₁₂Cl₂OSi. Based

on its atomic composition, the calculated molecular weight is 235.18 g/mol .

A critical analysis of structurally similar compounds provides context for the expected properties

of the title compound. For instance, (chloromethyl)dimethylphenylsilane (C₉H₁₃ClSi) has a

molecular weight of 184.74 g/mol [1]. The addition of a 4-chloro-substituted oxygen atom in the

phenoxy variant accounts for the increased molecular weight. Similarly, (4-chlorophenyl)-

methoxy-dimethyl-silane (C₉H₁₃ClOSi), which features a methoxy group instead of the

chloromethyl group, has a molecular weight of 200.74 g/mol [2].

Table 1: Core Physicochemical Data

Property Value / Description Source / Rationale

IUPAC Name
(Chloromethyl)(4-

chlorophenoxy)dimethylsilane
Nomenclature Rules

Molecular Formula C₉H₁₂Cl₂OSi Calculated

Molecular Weight 235.18 g/mol Calculated

CAS Number Not Assigned Based on database search

Appearance
Expected to be a colorless to

pale yellow liquid
Analogy to similar silanes[3]

Moisture Sensitivity
High; reacts with water and

protic solvents

Analogy to chlorosilanes[2][4]

[5]

Molecular Structure
The molecule features a central silicon atom bonded to two methyl groups, a reactive

chloromethyl group, and a 4-chlorophenoxy group. This structure provides two distinct sites for
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chemical modification.

Caption: Molecular structure of (chloromethyl)(4-chlorophenoxy)dimethylsilane.

Synthesis and Mechanism
A robust and logical synthetic pathway for (chloromethyl)(4-chlorophenoxy)dimethylsilane

involves the nucleophilic substitution of a chlorine atom from a suitable dichlorosilane

precursor. The most direct method is the reaction of 4-chlorophenol with

chloro(chloromethyl)dimethylsilane.

Causality of Experimental Design
The chosen synthetic strategy leverages the high reactivity of the silicon-chlorine bond in

chloro(chloromethyl)dimethylsilane (CMDMCS) towards nucleophiles like phenoxides.

Precursor Selection: CMDMCS (CAS 1719-57-9) is a commercially available and highly

reactive bifunctional silane, making it an ideal starting material[5]. It contains two distinct

reactive sites: the Si-Cl bond and the C-Cl bond. The Si-Cl bond is significantly more labile

and susceptible to nucleophilic attack than the C-Cl bond of the chloromethyl group, allowing

for selective reaction at the silicon center.

Reaction Conditions: The reaction is typically performed in the presence of a non-

nucleophilic base, such as triethylamine or pyridine. The base serves to deprotonate the 4-

chlorophenol, forming the more nucleophilic 4-chlorophenoxide in situ. This anion then

readily attacks the electrophilic silicon atom of CMDMCS. The use of an anhydrous aprotic

solvent like tetrahydrofuran (THF) or diethyl ether is crucial to prevent the hydrolysis of the

starting chlorosilane, which reacts violently with water[5].

Purification: The primary byproduct of this reaction is the hydrochloride salt of the base (e.g.,

triethylammonium chloride), which is a solid and can be easily removed by filtration. The final

product can then be purified from the filtrate by vacuum distillation to remove the solvent and

any unreacted starting materials[3].

Experimental Protocol: Synthesis of (Chloromethyl)(4-
chlorophenoxy)dimethylsilane
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Materials:

4-Chlorophenol

Chloro(chloromethyl)dimethylsilane (CMDMCS)[5]

Triethylamine (TEA), anhydrous

Tetrahydrofuran (THF), anhydrous

Argon or Nitrogen gas (inert atmosphere)

Procedure:

A flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping

funnel, and an inert gas inlet is charged with 4-chlorophenol (1.0 equivalent) and anhydrous

THF.

The solution is cooled to 0 °C in an ice bath.

Anhydrous triethylamine (1.1 equivalents) is added dropwise to the stirred solution.

Chloro(chloromethyl)dimethylsilane (1.05 equivalents) is added dropwise via the dropping

funnel over 30 minutes, maintaining the temperature at 0 °C.

After the addition is complete, the reaction mixture is allowed to warm to room temperature

and stirred for 12-16 hours under an inert atmosphere.

The resulting white precipitate (triethylammonium chloride) is removed by filtration under

inert conditions.

The solvent is removed from the filtrate under reduced pressure using a rotary evaporator.

The crude product is purified by vacuum distillation to yield (chloromethyl)(4-

chlorophenoxy)dimethylsilane as a clear liquid[3].

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 10 Tech Support

https://www.fishersci.com/store/msds?partNumber=AC434021000&countryCode=US&language=en
http://orgsyn.org/demo.aspx?prep=v87p0178
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1622270?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start: Assemble Flame-Dried Glassware
under Inert Atmosphere (Ar/N₂)
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and Anhydrous THF

Cool to 0°C
(Ice Bath)
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Dropwise
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Solvent Removal
(Rotary Evaporation)

Purification by
Vacuum Distillation Product: (Chloromethyl)(4-chlorophenoxy)dimethylsilane
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Caption: Synthetic workflow for (chloromethyl)(4-chlorophenoxy)dimethylsilane.

Applications in Research and Drug Development
The unique bifunctional nature of (chloromethyl)(4-chlorophenoxy)dimethylsilane makes it a

valuable building block in several areas of chemical and pharmaceutical research.

Intermediate for Synthesis of Novel Compounds
The primary application of this molecule is as a versatile intermediate. The chloromethyl group

is a key functional handle.

Nucleophilic Substitution: The chlorine atom on the methyl group is susceptible to Sₙ2

reactions. This allows for the introduction of a wide range of functionalities (e.g., azides,

amines, thiols, cyanides) by reaction with appropriate nucleophiles. This provides a

straightforward route to novel molecules where the (4-chlorophenoxy)dimethylsilyl moiety

can influence properties like lipophilicity, metabolic stability, or act as a directing group. The

reactivity of the chloromethyl group is well-established in organic synthesis[6].

Organometallic Reagents: Similar to (chloromethyl)dimethylphenylsilane, which is a

precursor to a Grignard reagent, the title compound could potentially be converted into an

organometallic species for subsequent carbon-carbon bond-forming reactions[3].

Surface Modification and Biomaterials
Organofunctional silanes are widely used to modify the surfaces of inorganic materials like

silica and metal oxides[7][8].

Mechanism: While the title compound itself is not a trialkoxysilane typically used for surface

grafting, it can be a precursor to such molecules. The silyl ether bond, however, can

participate in surface interactions.
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Application: By tethering this molecule to a surface, the chloromethyl group is exposed and

available for further "click chemistry" or covalent immobilization of biomolecules, drugs, or

polymers[9][10]. This is highly relevant in the development of drug delivery systems,

diagnostic sensors, and biocompatible coatings[7][10].

Protecting Group Chemistry
The methoxymethyl (MOM) ether, formed from chloromethyl methyl ether, is a common

protecting group for alcohols[6]. While the silyl ether in the title compound is not a traditional

protecting group, the chloromethyl functionality allows it to be used in derivatization chemistry.

The reactivity of aromatic methoxymethyl ethers with silyl triflates to form silyl ethers

demonstrates the interplay between these functionalities[11].

Safety, Handling, and Storage
The safety profile of (chloromethyl)(4-chlorophenoxy)dimethylsilane is dictated by its reactive

functional groups. Based on data for analogous compounds like

chloro(chloromethyl)dimethylsilane, it should be handled as a hazardous substance[5].

Table 2: Hazard Profile and Handling Recommendations
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Hazard Category Description Safe Handling Protocol

Flammability

Expected to be a flammable

liquid with a low flash point.

Vapors may form explosive

mixtures with air.

Keep away from heat, sparks,

and open flames. Use in a

well-ventilated area or

chemical fume hood. Ground

and bond containers during

transfer[5].

Water Reactivity

Reacts violently with water,

moisture, and protic solvents,

releasing hydrogen chloride

(HCl) gas.

Handle under an inert

atmosphere (argon or

nitrogen). Store in a tightly

sealed container in a dry, cool,

and well-ventilated place.

Never allow contact with

water[5].

Corrosivity

Due to the release of HCl upon

hydrolysis, it is corrosive to

skin, eyes, and the respiratory

tract.

Wear appropriate personal

protective equipment (PPE),

including chemical-resistant

gloves, safety goggles, and a

face shield. Do not breathe

vapors[12].

Toxicity

Harmful if swallowed or

inhaled. Causes severe skin

and eye burns.

Avoid all contact. In case of

exposure, immediately flush

the affected area with copious

amounts of water and seek

medical attention.

Storage and Disposal
Storage: The compound must be stored under an inert atmosphere in a tightly sealed

container, away from moisture and sources of ignition[5]. A cool, dry, and well-ventilated area

designated for flammable and corrosive materials is required.

Disposal: Dispose of the chemical and its container through a licensed hazardous waste

disposal company. Do not dispose of it down the drain, as it reacts violently with water.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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